Cas no 1803971-58-5 (2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1803971-58-5
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911388
• Update Time: 2025-05-23

2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-4-5(15-7(9,10)11)3(1-12)2-14-6(4)13/h2H,(H2,13,14)
• InChI Key： HRLPXPUTGUSXAD-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC=C(C#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine

2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine, identified by the CAS number 1803971-58-5, is a highly functionalized pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern, featuring an amino group at position 2, a chlorine atom at position 3, a cyano group at position 5, and a trifluoromethoxy group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyridine derivatives like 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine in drug discovery and development. The presence of electron-withdrawing groups such as cyano and trifluoromethoxy enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for binding to biological targets. Additionally, the amino group at position 2 provides a site for further functionalization, enabling the synthesis of bioisosteres or prodrugs with improved pharmacokinetic profiles.

The synthesis of 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of substituents onto a pyridine ring using electrophilic substitution reactions. The amino group is often introduced first, followed by the installation of chlorine, cyano, and trifluoromethoxy groups through carefully designed reaction sequences. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

In terms of biological activity, 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine has shown promise as a lead compound in several therapeutic areas. For instance, its ability to modulate kinase activity has been explored in cancer research, where it exhibits potential as an inhibitor of key signaling pathways. Furthermore, its electron-deficient nature makes it a candidate for use in agrochemicals, particularly as a herbicide or fungicide with high specificity for target organisms.

The physical properties of this compound are also noteworthy. Its melting point is relatively high due to the strong intermolecular forces arising from hydrogen bonding between the amino and cyano groups. The presence of fluorinated substituents enhances its lipophilicity, which is advantageous for improving drug absorption and bioavailability. Recent computational studies have provided deeper insights into its solubility profiles under various pH conditions, further aiding its application in pharmaceutical formulations.

In conclusion, 2-Amino-3-chloro-5-cyano-4-(trifluoromethoxy)pyridine stands out as a versatile building block in organic synthesis with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable tool for researchers seeking innovative solutions in drug development, agrochemicals, and materials science.